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For Researchers, Scientists, and Drug Development Professionals

Introduction
Propylene glycol dicaprylate/dicaprate is a versatile diester of propylene glycol with caprylic

and capric acids, two medium-chain fatty acids.[1][2] It is a widely utilized excipient in the

pharmaceutical, cosmetic, and food industries, valued for its properties as an emollient,

solvent, and viscosity-increasing agent.[3][4] This technical guide provides an in-depth analysis

of its core physicochemical properties, offering valuable data and experimental insights for

professionals in research and development.

Chemical Identity
Propylene glycol dicaprylate/dicaprate is a complex mixture of the propylene glycol mono-

and diesters of caprylic and capric acids, with the diester fraction being predominant.[5]
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Identifier Value

Chemical Name Propylene Glycol Dicaprylate/Dicaprate

INCI Name
PROPYLENE GLYCOL

DICAPRYLATE/DICAPRATE

CAS Number 68583-51-7, 58748-27-9, 68988-72-7[6]

EINECS/ELINCS No. 271-516-3[4]

Molecular Formula C21H44O6 (representative)[7]

Molecular Weight
Approximately 392.57 g/mol (representative)[7]

[8]

Synonyms

Decanoic acid, mixed diesters with octanoic acid

and propylene glycol; Propylene glycol

dicaprylocaprate[5][9]

Physicochemical Properties
The functional performance of propylene glycol dicaprylate/dicaprate in various applications

is dictated by its distinct physicochemical characteristics.

General Properties
Property Description

Appearance
Clear, colorless to pale yellowish, oily liquid.[3]

[4]

Odor Neutral or slightly fatty odor.[9][10]

Taste Neutral taste.[9]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of propylene glycol
dicaprylate/dicaprate, compiled from various technical sources.
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Property Value Unit Method

Density (at 20°C) 0.923 - 0.929 g/cm³ Ph. Eur. 2.2.5

Viscosity (at 20°C) 9 - 12 mPa·s Ph. Eur. 2.2.9[9]

Refractive Index (at

20°C)
1.436 - 1.442 Ph. Eur. 2.2.6

Boiling Point 269.6 °C at 760 mmHg Estimated[7]

Melting Point -50 °C

Flash Point 121.8 °C Estimated[7]

Acid Value ≤ 0.2 mg KOH/g Ph. Eur. 2.5.1[5][9]

Hydroxyl Value ≤ 10 mg KOH/g Ph. Eur. 2.5.3[5][9]

Iodine Value ≤ 1.0 g I₂/100g Ph. Eur. 2.5.4[5]

Peroxide Value ≤ 1.0 meq O₂/kg Ph. Eur. 2.5.5[5]

Saponification Value 310 - 335 mg KOH/g Ph. Eur. 2.5.6[5]

Water Content ≤ 0.1 % Ph. Eur. 2.5.12[5][9]

Solubility Profile
Propylene glycol dicaprylate/dicaprate is a lipophilic substance with limited aqueous

solubility.[3][10]
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Solvent Solubility

Water Insoluble[9]

Ethanol (96%) Soluble[9][11]

Isopropanol Soluble[9]

Acetone Soluble[9]

Ethyl Acetate Soluble[9][10]

Hexane Soluble[9][10]

Dichloromethane Soluble[10]

Toluene Soluble[9]

Diethyl Ether Soluble[9]

Vegetable Oils Miscible in all ratios[4][9]

Glycerol Insoluble[9]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties are outlined below.

These protocols are based on standard pharmacopeial methods and general laboratory

practices.

Determination of Density
The density of propylene glycol dicaprylate/dicaprate can be accurately measured using a

pycnometer or a digital density meter.[12][13]

Method: Pycnometry

Preparation: Clean and dry a pycnometer of a suitable volume. Determine and record the

mass of the empty pycnometer.

Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 20°C)

and record the mass. Calculate the exact volume of the pycnometer using the known density
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of water at that temperature.

Measurement: Empty and thoroughly dry the pycnometer. Fill it with the propylene glycol
dicaprylate/dicaprate sample, ensuring no air bubbles are present. Adjust the temperature

to 20°C.

Weighing: Determine the mass of the pycnometer filled with the sample.

Calculation: Calculate the density by dividing the mass of the sample by the calibrated

volume of the pycnometer.

Measurement of Viscosity
The viscosity of this oily liquid is typically determined using a capillary viscometer or a rotational

viscometer.[14][15]

Method: Capillary Viscometry (ASTM D445)

Apparatus: Select a calibrated glass capillary viscometer suitable for the expected viscosity

range.

Sample Preparation: Ensure the sample is free of air bubbles and at a constant, known

temperature (e.g., 20°C) by placing it in a temperature-controlled bath.[16]

Measurement: Draw the liquid into the viscometer up to a specified mark.

Flow Time: Allow the liquid to flow under gravity and measure the time it takes for the

meniscus to pass between two marked points on the capillary.[16]

Calculation: Calculate the kinematic viscosity by multiplying the flow time by the viscometer's

calibration constant. The dynamic viscosity can then be calculated by multiplying the

kinematic viscosity by the density of the liquid at the same temperature.

Assessment of Solubility
A common method to determine the solubility of a substance in a particular solvent is the

shake-flask method.[17]
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Method: Shake-Flask Method

Preparation: Add an excess amount of propylene glycol dicaprylate/dicaprate to a known

volume of the solvent in a sealed container (e.g., a screw-capped vial).

Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-

48 hours) to ensure equilibrium is reached.[17]

Separation: Allow the mixture to stand undisturbed until a clear supernatant is formed. If

necessary, centrifuge the sample to separate the undissolved solute.

Quantification: Carefully withdraw an aliquot of the saturated supernatant.

Analysis: Determine the concentration of the dissolved propylene glycol
dicaprylate/dicaprate in the aliquot using a suitable analytical technique, such as gas

chromatography (GC).[18] The solubility is expressed as the mass of solute per volume or

mass of the solvent.

Stability and Storage
Propylene glycol dicaprylate/dicaprate is a stable compound under normal storage

conditions.[10] It exhibits high stability against oxidation.[9] To ensure its quality, it should be

preserved in well-closed containers and protected from moisture.[5]

Applications in Drug Development
The unique properties of propylene glycol dicaprylate/dicaprate make it a valuable excipient

in various pharmaceutical formulations:

Emollient: It imparts a smooth, non-greasy feel to topical preparations.[6]

Solvent: It serves as a good solvent for many active pharmaceutical ingredients (APIs),

particularly lipophilic drugs.[9]

Vehicle for Injectables: Its low viscosity makes it suitable as a carrier oil for subcutaneous

and intramuscular injections.[9]
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Penetration Enhancer: It can enhance the skin penetration of other ingredients in topical

formulations.[1]

Viscosity-Increasing Agent: It can be used to modify the viscosity of non-aqueous

formulations.[4]

Visualizations
Experimental Workflow Diagrams
The following diagrams, generated using Graphviz, illustrate the logical flow of the

experimental protocols described above.

Clean and dry pycnometer

Weigh empty pycnometer

Fill with sample at 20°C

Calibrate with deionized water at 20°C

Calculate sample mass

Calculate pycnometer volume

Calculate Density (mass/volume)

Weigh filled pycnometer
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Workflow for Density Determination using Pycnometry.

Select calibrated capillary viscometer

Load sample into viscometer

Equilibrate sample to 20°C

Measure flow time between marks Calculate Kinematic Viscosity (time x constant)

Calculate Dynamic Viscosity (kinematic viscosity x density)

Measure Density at 20°C
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Workflow for Viscosity Measurement using Capillary Viscometry.

Add excess solute to solvent Agitate at constant temperature (24-48h) Allow phase separation (or centrifuge) Withdraw aliquot of supernatant Quantify solute concentration (e.g., GC) Express solubility (e.g., mg/mL)

Click to download full resolution via product page

Workflow for Solubility Assessment using the Shake-Flask Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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